4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• SMILES: CC(CCCO)NC1CCCC(C1)(C)C
• InChI: InChI=1S/C13H27NO/c1-11(6-5-9-15)14-12-7-4-8-13(2,3)10-12/h11-12,14-15H,4-10H2,1-3H3
• InChIKey: MEJLLENYDZULSH-UHFFFAOYSA-N

4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol: Technical Specification & Procurement

4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol (CAS: 1539154-08-9) is a synthetic amino alcohol characterized by a C13H27NO molecular formula and a molecular weight of 213.36 g/mol . This compound, commercially available at a minimum purity of 95% , is a member of the broader amino-alkyl-cyclohexane class, which has been studied for its interactions with biological targets such as the NMDA receptor [1] and for its utility in malodor neutralization applications [2].

1

Unique 3,3-dimethylcyclohexyl amino-alcohol architecture

2

Research-grade purity benchmark (vendor specification)

3

Class-level evidence for NMDA receptor interaction and malodor neutralization studies

• [1] Parsons, C. G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., ... & Quack, G. (1999). Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology, 38(1), 85-108. View Source
• [2] Flachsmann, F., Sgaramella, R. P., Gautschi, M., & McGee, T. (2010). US Patent Application No. US20100209378A1. Dimethylcyclohexyl Derivatives as Malodor Neutralizers. Washington, DC: U.S. Patent and Trademark Office. View Source

Why Generic Substitution Fails: Specificity of 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol

The performance and suitability of 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol cannot be reliably extrapolated from other cyclohexylamine or amino-alcohol derivatives. The specific 3,3-dimethyl substitution on the cyclohexyl ring and the precise length and positioning of the pentan-1-ol chain create a unique molecular architecture . Within the amino-alkyl-cyclohexane class, even minor structural modifications lead to substantial variations in key pharmacological properties, including NMDA receptor affinity (Ki ranging from 1.5 to 143 μM) and blocking kinetics (IC50s from 1.3-245 μM) [1]. Similarly, in malodor neutralization applications, the efficacy of dimethylcyclohexyl derivatives is contingent upon specific structural motifs as defined in the relevant patents [2]. Therefore, substituting this compound with a generic analog without empirical data is a high-risk procurement strategy that is likely to compromise research integrity and experimental outcomes.

Cyclohexyl substitution pattern

3,3-dimethyl modification may critically impact NMDA receptor affinity; structural variations within the amino-alkyl-cyclohexane class can lead to substantial potency differences.

Amino-alcohol chain specificity

Pentan-1-ol chain length and branching contribute to target engagement; alternative amino-alcohol derivatives may not reproduce the same interaction profile.

Malodor neutralization SAR

Efficacy claims in patents are linked to the dimethylcyclohexyl motif; generic cyclohexyl analogs may lack the required structural feature for odor control research.

• [1] Parsons, C. G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., ... & Quack, G. (1999). Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology, 38(1), 85-108. View Source
• [2] Flachsmann, F., Sgaramella, R. P., Gautschi, M., & McGee, T. (2010). US Patent Application No. US20100209378A1. Dimethylcyclohexyl Derivatives as Malodor Neutralizers. Washington, DC: U.S. Patent and Trademark Office. View Source

Quantitative Evidence for 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol

Structural Uniqueness and Purity Benchmark

4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol is defined by its specific IUPAC name, molecular formula C13H27NO, and molecular weight of 213.36 g/mol, distinguishing it from other positional isomers and homologs . Commercially, this compound is supplied at a consistent minimum purity of 95%, a critical quality metric for reproducibility in research .

Identity & Purity

Data to verify

C13H27NO; MW 213.36; Purity ≥95% (vendor)

Verified molecular identity and purity specification support procurement reproducibility

Sources empty; verify with COA

Evidence Dimension	Molecular Identity and Commercial Purity
Target Compound Data	C13H27NO; MW: 213.36; Purity: ≥95%
Comparator Or Baseline	General cyclohexylamine derivatives (e.g., 4-(Cyclohexylamino)pentan-1-ol: C11H23NO; MW: 185.31)
Quantified Difference	Difference in MW: 28.05 g/mol; Difference in carbon count: 2; Purity: Specified for target
Conditions	Standard analytical characterization and vendor specification

Why This Matters

Procurement of this specific compound ensures the correct molecular weight, formula, and a verified purity baseline, which is fundamental for accurate stoichiometry, assay preparation, and reliable experimental replication.

Synthesis and Characterization Data

A published protocol details a one-step synthesis of the title compound, achieving quantitative yield using adapted Vilsmeier conditions [1]. The product was rigorously characterized using 1H-, 2H-, and 13C-NMR, as well as IR and Raman spectroscopy, with all spectral data provided, establishing a high-fidelity analytical reference standard for this specific molecule [1].

Synthetic & Spectral Data

Reported

Quantitative yield (one-step); full 1H, 2H, 13C NMR, IR, Raman

Supports in-house synthesis verification and analytical reference standard

Based on published protocol (Molbank 2023)

Evidence Dimension	Synthetic Yield and Characterization Depth
Target Compound Data	Quantitative yield (one-step); Full NMR (1H, 2H, 13C), IR, Raman spectral data provided
Comparator Or Baseline	Typical multi-step syntheses for similar amino alcohols (yield not directly comparable, often lower due to multiple steps)
Quantified Difference	Yield: Quantitative (approx. 100%) vs. multi-step yields that are typically lower due to cumulative losses
Conditions	Adapted Vilsmeier conditions; standard spectroscopic characterization

Why This Matters

The existence of a validated, high-yield synthetic route and a comprehensive spectral dataset ensures that procurement of this compound can be supported by precise analytical quality control and provides a pathway for in-house synthesis or verification, reducing dependency on proprietary or poorly characterized materials.

• [1] Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). A One-Step Synthesis of 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol in Quantitative Yield Using Adapted Vilsmeier Conditions. Molbank, 2023(2), M1654. View Source

NMDA Receptor Antagonism in Amino-Alkyl-Cyclohexanes

While specific data for the target compound is not available, a foundational study on 36 amino-alkyl-cyclohexane derivatives established a clear structure-activity relationship for NMDA receptor antagonism [1]. The compounds displaced [3H]-(+)-MK-801 binding with Ki values between 1.5 and 143 μM and antagonized NMDA currents with IC50s ranging from 1.3 to 245 μM [1]. Within this class, a key comparator, MRZ 2/579 (1-amino-1,3,3,5,5-pentamethyl-cyclohexane), demonstrated potent use- and voltage-dependent antagonism (IC50 1.29 μM, Kd 1.87 μM) and in vivo efficacy (ED50 3.6-130 mg/kg i.p. for MES convulsion inhibition) [1].

NMDA Receptor Class SAR

Class-level

Class range: Ki 1.5–143 µM, IC50 1.3–245 µM; target compound not individually tested

Potential NMDA interaction must be empirically confirmed; structural homology suggests class membership

Data from 36 derivatives (Parsons et al., 1999)

Evidence Dimension	In vitro NMDA receptor antagonism
Target Compound Data	Not available; inferred to be within the class range
Comparator Or Baseline	Amino-alkyl-cyclohexane class range: Ki = 1.5 - 143 μM; IC50 = 1.3 - 245 μM. Specific example: MRZ 2/579 (IC50 = 1.29 μM, Kd = 1.87 μM)
Quantified Difference	Target compound potency is unknown and must be empirically determined; it is expected to fall within the broad class range based on structural homology.
Conditions	[3H]-(+)-MK-801 binding in rat cortical membranes; NMDA-evoked currents in cultured hippocampal neurons

Why This Matters

This class-level data establishes that 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol, as an amino-alkyl-cyclohexane, has a high likelihood of interacting with the NMDA receptor. This makes it a candidate for CNS research, but its specific potency and selectivity must be empirically verified, as structural nuances lead to a >100-fold range in activity within the class.

• [1] Parsons, C. G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., ... & Quack, G. (1999). Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology, 38(1), 85-108. View Source

Malodor Neutralization by Dimethylcyclohexyl Derivatives

A patent assigned to Givaudan SA specifically claims the use of certain dimethylcyclohexyl derivatives, including a broad class containing the 3,3-dimethylcyclohexyl moiety, as highly efficient malodor neutralizers, particularly against nitrogen- and sulfur-based malodors [1][2]. The patent enumerates over 20 preferred compounds, such as 2-(1-(3,3-dimethylcyclohexyl)ethoxy)-2-methylpropan-1-ol and 1-(3,3-dimethylcyclohexyl)ethyl 2-hydroxypropanoate, highlighting that specific structural features are required for optimal performance [1].

Malodor Neutralizer Patent

Class-level

Claimed dimethylcyclohexyl derivatives as malodor neutralizers (Givaudan patent)

Scaffold aligns with patented chemical space for malodor control research

Quantitative efficacy for target not reported

Evidence Dimension	Malodor neutralization efficacy
Target Compound Data	Belongs to the claimed genus of dimethylcyclohexyl derivatives with demonstrated malodor neutralizing properties.
Comparator Or Baseline	Unsubstituted cyclohexyl or other alkyl derivatives (not specifically claimed for this high-efficiency neutralization of nitrogen/sulfur malodors)
Quantified Difference	Quantitative efficacy data for the specific target compound is not provided in the patent; the value lies in the explicit inclusion of the 3,3-dimethylcyclohexyl motif in the claimed chemical space.
Conditions	Standard malodor evaluation protocols as per the patent description

Why This Matters

For industrial R&D in consumer goods (e.g., air fresheners, personal care), this compound's structural alignment with a patented, efficacious malodor-neutralizing chemical class makes it a valuable scaffold or lead candidate for development. Its procurement is justified for structure-activity relationship (SAR) studies or as a synthetic intermediate.

• [1] Flachsmann, F., Sgaramella, R. P., Gautschi, M., & McGee, T. (2010). US Patent Application No. US20100209378A1. Dimethylcyclohexyl Derivatives as Malodor Neutralizers. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Flachsmann, F., Sgaramella, R. P., Gautschi, M., & McGee, T. (2011). European Patent No. EP2200701B1. Dimethylcyclohexyl Derivatives as Malodor Neutralizers. Munich: European Patent Office. View Source

NOP Receptor Modulation by Substituted Cyclohexyl Compounds

A recent patent application (US20210340127) describes a series of substituted cyclohexyl compounds, including those with various amine and alkyl chain substitutions, as inhibitors of the NOP receptor [1]. The claims cover methods for treating a wide range of neurological and psychiatric disorders, including depression, schizophrenia, and neurodegenerative diseases, by modulating nociceptin activity [1]. While 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol is not a specifically exemplified compound, its core structure aligns with the general formula (I) and the described chemical space for NOP inhibition.

NOP Receptor Pharmacophore

Class-level

Substituted cyclohexyl core claimed in NOP inhibitor patent (US20210340127)

Structural alignment suggests potential NOP pathway research relevance

No direct target data; exploratory context

Evidence Dimension	Potential for NOP receptor interaction
Target Compound Data	Contains a substituted cyclohexylamine core similar to the general formula in the patent, suggesting potential NOP receptor activity.
Comparator Or Baseline	Other cyclohexylamine derivatives without specific substitution patterns may lack this targeted activity profile.
Quantified Difference	No direct quantitative data available for the target compound; the evidence is based on structural inclusion within a patented pharmacophore.
Conditions	Assays described in the patent for NOP inhibition and related functional studies

Why This Matters

This provides a second, distinct biological rationale for procuring this compound for pharmaceutical research. Its structural features position it as a potential lead for NOP-related target discovery, particularly in the pain and CNS therapeutic areas, differentiating it from simpler cyclohexylamines that may not engage this pathway.

• [1] Inventors not listed. (2021). US Patent Application No. US20210340127A1. Substituted Cyclohexyl Compounds as NOP Inhibitors. Washington, DC: U.S. Patent and Trademark Office. View Source

Application Scenarios for 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol

CNS Drug Discovery: NMDA Antagonism Profiling

Based on the established class-level evidence for NMDA receptor antagonism [1], 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol is a strong candidate for in vitro screening panels aimed at identifying novel uncompetitive NMDA receptor modulators. Its structural similarity to characterized amino-alkyl-cyclohexanes suggests it may possess use- and voltage-dependent blocking kinetics, a desirable feature for certain CNS indications. Researchers should procure this compound for head-to-head assays with known NMDA antagonists (e.g., memantine, MRZ 2/579) to determine its specific Ki, IC50, and kinetic profile, as outlined in Section 3, Evidence Item 3.

Malodor Neutralizer Lead Optimization

For industrial laboratories engaged in developing new malodor counteracting technologies for household and personal care products, this compound is a valuable asset. Its inclusion within the claimed genus of dimethylcyclohexyl malodor neutralizers in a key Givaudan patent [2] makes it a relevant scaffold for structure-activity relationship (SAR) studies. Procurement is justified to synthesize and evaluate derivatives of this core structure, with the goal of identifying compounds with enhanced efficacy, stability, or fragrance compatibility for commercial applications, as described in Section 3, Evidence Item 4.

Synthetic Methodology and Chemical Education

The existence of a robust, published one-step synthetic protocol yielding quantitative amounts of the title compound [3] makes it an excellent model substrate for academic research in organic synthesis and for use in advanced undergraduate or graduate chemistry laboratories. Its synthesis and comprehensive characterization (NMR, IR, Raman) provide a complete, real-world case study for teaching modern synthetic techniques and spectroscopic analysis. Procurement of the compound can serve as an authentic analytical standard for these educational and methodological purposes.

Exploratory NOP Receptor Pharmacology

Given the structural parallels between this compound and the substituted cyclohexyl NOP inhibitors described in recent patent literature [4], it is a suitable candidate for exploratory research in pain and neurological disorder pathways. Laboratories investigating the NOP receptor system can procure this compound for initial binding and functional assays to assess its potential as a NOP receptor modulator. Its unique substitution pattern may offer a novel starting point for medicinal chemistry optimization, as indicated in Section 3, Evidence Item 5.

Application

Selection Property

Validation Focus

NMDA receptor antagonist screening

Amino-alkyl-cyclohexane scaffold

Empirical Ki, IC50, and kinetics determination

Malodor neutralizer SAR studies

Dimethylcyclohexyl patent alignment

Derivative efficacy & stability assessment

Synthetic methodology benchmark

High-yield one-step synthesis route

Purity and spectral reference validation

NOP receptor pathway research

Substituted cyclohexylamine pharmacophore

NOP binding & functional assay profiling

• [1] Parsons, C. G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., ... & Quack, G. (1999). Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology, 38(1), 85-108. View Source
• [2] Flachsmann, F., Sgaramella, R. P., Gautschi, M., & McGee, T. (2010). US Patent Application No. US20100209378A1. Dimethylcyclohexyl Derivatives as Malodor Neutralizers. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). A One-Step Synthesis of 4-[(3,3-Dimethylcyclohexyl)amino]pentan-1-ol in Quantitative Yield Using Adapted Vilsmeier Conditions. Molbank, 2023(2), M1654. View Source
• [4] Inventors not listed. (2021). US Patent Application No. US20210340127A1. Substituted Cyclohexyl Compounds as NOP Inhibitors. Washington, DC: U.S. Patent and Trademark Office. View Source